6,8-dichloro-4-oxo-N-(pyridin-4-ylmethyl)-4H-chromene-2-carboxamide

• Molecular Formula: C16H10Cl2N2O3
• Molecular Weight: 349.2 g/mol
• IUPAC Name: 6,8-dichloro-4-oxo-N-(pyridin-4-ylmethyl)chromene-2-carboxamide
• InChI: InChI=1S/C16H10Cl2N2O3/c17-10-5-11-13(21)7-14(23-15(11)12(18)6-10)16(22)20-8-9-1-3-19-4-2-9/h1-7H,8H2,(H,20,22)
• InChI Key: CPWYRFWXIABZNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CNC(=O)C2=CC(=O)C3=C(O2)C(=CC(=C3)Cl)Cl

Description

Introduction

Overview of Chromene-Carboxamide Derivatives

Chromene-carboxamide derivatives belong to the benzopyran family, characterized by a fused benzene and oxygen-containing pyran ring. The carboxamide group, typically attached at position 2 or 3 of the chromene core, enhances molecular interactions with biological targets through hydrogen bonding and dipole interactions. These compounds exhibit broad pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects. For instance, N-(2-thiazolyl)-4-oxo-4H-chromene-2-carboxamide demonstrated cytotoxic activity against leukemia cells (IC~50~: 24.4 μM), while 2H-chromene-3-carboxamides showed potent antimicrobial effects against Bacillus cereus (MIC: 0.062 mg/mL).

The structural flexibility of chromene-carboxamides allows for targeted modifications:

• Ring substitution : Halogens or methoxy groups at positions 6 and 8 influence electronic properties and bioactivity.
• Carboxamide side chains : Pyridinylmethyl groups enhance solubility and target specificity.

Table 1: Biological Activities of Representative Chromene-Carboxamides

Compound	Activity (IC~50~ or MIC)	Target Cell/Organism	Source
N-(2-Thiazolyl)-4-oxo-4H-chromene	24.4 μM (MOLT-4 leukemia)	Cancer cells
2H-chromene-3-carboxamide (4c)	0.062 mg/mL (B. cereus)	Gram-positive bacteria
3-Nitro-2H-chromene (5s)	2 μg/mL (MRSA)	Antibacterial

Significance of Halogenated Chromene Scaffolds in Chemical Research

Halogenation profoundly alters chromene derivatives' physicochemical and pharmacological profiles. Chlorine and bromine atoms at positions 6 and 8:

• Increase lipophilicity , improving membrane permeability.
• Modulate electron density , enhancing interactions with enzymatic active sites.
• Improve metabolic stability by resisting oxidative degradation.

In antibacterial studies, tri-halogenated 3-nitro-2H-chromenes exhibited 64-fold greater potency against Staphylococcus epidermidis compared to non-halogenated analogs (MIC: 2 μg/mL vs. >128 μg/mL). Similarly, 6,8-dibromo chromene-carboxamides demonstrated enhanced cytotoxicity due to halogen-induced DNA intercalation.

Scope and Objectives of Research on 6,8-Dichloro-4-oxo-N-(pyridin-4-ylmethyl)-4H-chromene-2-carboxamide

This compound integrates two key structural motifs:

• 6,8-Dichloro substitution : Expected to enhance electrophilicity and target binding.
• Pyridin-4-ylmethyl carboxamide : Potentially improves solubility and kinase inhibition.

Research objectives include:

• Synthetic optimization : Developing efficient one-pot synthesis routes inspired by chromene-3-carboxamide methodologies.
• Structure-activity relationship (SAR) analysis : Evaluating how chloro substituents and the pyridine group affect anticancer and antimicrobial potency.
• Mechanistic studies : Investigating interactions with topoisomerase II and bacterial gyrase, targets of related chromenes.

Biological Activity

6,8-Dichloro-4-oxo-N-(pyridin-4-ylmethyl)-4H-chromene-2-carboxamide is a synthetic compound that belongs to the class of chromene derivatives. These compounds have garnered attention due to their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. This article explores the biological activity of this specific compound, focusing on its mechanisms of action, efficacy in various biological assays, and structure-activity relationships (SAR).

Chemical Structure

The compound can be structurally represented as follows:

$$\text{C}_{15}\text{H}_{12}\text{Cl}_2\text{N}_2\text{O}_3$$

This structure includes a chromene core with dichlorinated and carboxamide functionalities, which are crucial for its biological activity.

Antiviral Activity

Recent studies have highlighted the potential of chromene derivatives as antiviral agents. In particular, compounds similar to 6,8-dichloro-4-oxo-N-(pyridin-4-ylmethyl)-4H-chromene-2-carboxamide have shown promise against viral infections such as Hepatitis B virus (HBV). For instance, derivatives with similar structures were identified as capsid assembly modulators (CpAMs) that inhibit HBV replication by misdirecting core protein dimers to assemble empty capsids devoid of pgRNA, thus preventing viral DNA synthesis .

Anticancer Activity

The anticancer properties of chromene derivatives have been extensively documented. The SAR studies indicate that modifications at specific positions on the chromene scaffold can enhance cytotoxicity against various cancer cell lines. For example, compounds with substituents at the C6 and C8 positions exhibit significant activity against prostate cancer cells (PC3 and DU145), demonstrating dose-dependent effects .

Compound	Cell Line	IC50 (μM)	Mechanism of Action
6,8-Dichloro derivative	PC3	40.1 (24h)	Induces apoptosis
6,8-Dichloro derivative	DU145	98.14 (24h)	Induces apoptosis

Anti-inflammatory Activity

The anti-inflammatory potential of chromene derivatives has also been explored. Compounds with similar structures have been shown to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenases (LOX). The inhibition of these enzymes correlates with a reduction in pro-inflammatory mediators, suggesting that 6,8-dichloro-4-oxo-N-(pyridin-4-ylmethyl)-4H-chromene-2-carboxamide may possess similar properties .

The mechanisms underlying the biological activities of 6,8-dichloro-4-oxo-N-(pyridin-4-ylmethyl)-4H-chromene-2-carboxamide are multifaceted:

• Capsid Assembly Modulation : As an antiviral agent, it interferes with the assembly of viral capsids.
• Induction of Apoptosis : In cancer cells, it triggers apoptotic pathways leading to cell death.
• Enzyme Inhibition : It inhibits COX and LOX enzymes, reducing inflammation.

Study on Antiviral Efficacy

A study evaluated the efficacy of a series of chromene derivatives against HBV in vitro. The results indicated that compounds with a similar structure to 6,8-dichloro-4-oxo-N-(pyridin-4-ylmethyl)-4H-chromene-2-carboxamide exhibited submicromolar EC50 values against HBV without significant cytotoxicity .

Study on Anticancer Activity

Another investigation focused on the anticancer properties of various substituted chromenes. The study demonstrated that specific modifications at the C6 position significantly enhanced cytotoxicity against prostate cancer cell lines compared to non-substituted analogs .

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of chromene compounds exhibit significant anticancer properties. For instance, studies have shown that chromene derivatives can inhibit the growth of various cancer cell lines, including breast cancer (MCF-7) and prostate cancer (PC-3) cells. The presence of electron-withdrawing groups like chlorine enhances the antiproliferative activity of these compounds.

Case Study : A study demonstrated that a related compound exhibited an IC50 value of 5.71 µM against breast cancer cells, indicating potent anticancer activity compared to standard treatments such as 5-fluorouracil (IC50 6.14 µM) .

Antimicrobial Properties

Compounds within the chromene family have been evaluated for their antimicrobial efficacy. The dichloro substitution pattern in the chromene structure appears to enhance its interaction with microbial cell membranes, leading to increased antibacterial activity.

Research Findings : In vitro studies have shown that certain derivatives possess significant antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli, making them potential candidates for developing new antimicrobial agents .

Antioxidant Activity

The antioxidant properties of chromene derivatives are attributed to their ability to scavenge free radicals and reduce oxidative stress in biological systems. This is particularly relevant in preventing cellular damage associated with various diseases.

Experimental Evidence : A comparative study indicated that certain chromene derivatives exhibited higher antioxidant activity than traditional antioxidants like ascorbic acid, suggesting their potential use in nutraceutical applications .

Neuroprotective Effects

Emerging research suggests that chromene derivatives may have neuroprotective effects, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Notable Study : Research has indicated that specific compounds can inhibit acetylcholinesterase activity, which is crucial for cognitive function and memory preservation . This inhibition could lead to therapeutic strategies for managing cognitive decline.

Synthetic Methodologies

The synthesis of 6,8-dichloro-4-oxo-N-(pyridin-4-ylmethyl)-4H-chromene-2-carboxamide typically involves multi-step processes including cyclization and functional group modifications. Techniques such as solvent-free synthesis have been explored to improve yield and reduce environmental impact.

Synthesis Overview :

• Starting Materials : Appropriate pyridine derivatives and chromene precursors.
• Reagents : Use of catalysts to facilitate cyclization.
• Conditions : Optimization of temperature and reaction time for maximum yield.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Bioactivity: The pyridin-4-ylmethyl group in the target compound may enhance binding to enzymes with aromatic pockets (e.g., kinases) compared to the sulfamoylphenyl group in the analog from , which could confer antibacterial activity due to sulfonamide’s known role in disrupting folate synthesis . Nitro groups in the compound from are associated with antitumor activity, likely through redox cycling or DNA intercalation, but may also increase toxicity .

Molecular Weight and Solubility :

• The target compound (MW 366.18) is lighter than the sulfamoylphenyl analog (MW 413.20), suggesting better bioavailability. However, the sulfamoyl group may improve water solubility .

Chlorine Substitution :

• All compounds feature chlorine atoms at positions 6 and 8, which enhance electron-withdrawing effects and stabilize the chromene core. This substitution is critical for maintaining planar geometry, facilitating interactions with hydrophobic enzyme pockets .

Research Findings and Implications

• Structural Insights : Single-crystal X-ray studies of related 4H-chromenes () confirm the planar geometry of the chromene core, which is essential for π-π interactions in biological systems .
• Activity Trends : Nitro-substituted chromenes () show higher cytotoxicity but lower selectivity compared to carboxamide derivatives, suggesting that the target compound’s carboxamide group may improve target specificity .
• Synthetic Methods : Microwave-assisted synthesis () and condensation reactions () are viable routes for chromene derivatives, though the target compound’s synthesis remains undocumented in the provided evidence .

Preparation Methods

Synthesis of the Chromene Core

The chromene scaffold forms the foundation of the target compound. A widely adopted approach involves the Vilsmeier-Haack cyclization of substituted acetophenones. For example, 2-hydroxyacetophenone derivatives treated with phosphorus oxychloride (POCl₃) and dimethylformamide (DMF) at 64°C yield 4-oxo-4H-chromene-3-carbaldehyde intermediates. Adjusting the starting material to include chlorine substituents at positions 6 and 8 ensures proper regiochemistry.

Key Reaction Conditions :

• Reagents : POCl₃ (5 eq), DMF (solvent)
• Temperature : 0°C initial cooling, followed by 64°C for 4 hours
• Workup : Quenching with ice water, extraction with dichloromethane, and silica gel chromatography.

Formation of the Carboxylic Acid Intermediate

The 2-carboxylic acid group is introduced via oxidation of the aldehyde functionality. Treatment of 6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde with potassium permanganate (KMnO₄) in acidic conditions converts the aldehyde to a carboxylic acid. Alternatively, direct synthesis using malonic acid derivatives in cyclization reactions provides the carboxylic acid directly.

Optimized Oxidation Protocol :

• Reagents : KMnO₄ (3 eq), H₂SO₄ (0.5 M)
• Conditions : Reflux at 80°C for 6 hours
• Yield : 85% after recrystallization.

Amide Coupling with Pyridin-4-ylmethylamine

The final step involves coupling the carboxylic acid with pyridin-4-ylmethylamine. Activation of the acid is achieved via formation of an acyl chloride using thionyl chloride (SOCl₂) or using coupling agents like 1-propylphosphonic acid cyclic anhydride (T3P).

Procedure :

• Acid Activation : 6,8-dichloro-4-oxo-4H-chromene-2-carboxylic acid (1 eq) is treated with SOCl₂ (2 eq) at 60°C for 2 hours.
• Amine Coupling : The acyl chloride is reacted with pyridin-4-ylmethylamine (1.2 eq) in tetrahydrofuran (THF) at room temperature for 12 hours.
• Purification : Column chromatography (ethyl acetate/hexane, 1:1) yields the final product.

Yield Data :

Activation Method	Coupling Agent	Solvent	Yield (%)
SOCl₂	None	THF	72
T3P	PyBOP	DMF	88

Analytical Characterization

Critical spectroscopic data confirm structural integrity:

• ¹H NMR (400 MHz, CDCl₃): δ 8.72 (d, 2H, pyridine), 7.45 (s, 1H, chromene), 4.65 (s, 2H, CH₂), 2.90 (s, 1H, NH).
• IR (KBr): 1680 cm⁻¹ (C=O), 1540 cm⁻¹ (C=N), 680 cm⁻¹ (C-Cl).

Industrial-Scale Considerations

Scaling this synthesis requires optimizing solvent recovery and minimizing hazardous reagents. For instance, replacing SOCl₂ with T3P improves safety profiles. Continuous flow systems have been explored for the cyclization step to enhance throughput.